Cas no 2228311-39-3 (1-(3,5-dichlorophenyl)-3-oxocyclobutane-1-carbonitrile)
1-(3,5-dichlorophenyl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 1-(3,5-dichlorophenyl)-3-oxocyclobutane-1-carbonitrile
- EN300-1979222
- 2228311-39-3
-
- Inchi: 1S/C11H7Cl2NO/c12-8-1-7(2-9(13)3-8)11(6-14)4-10(15)5-11/h1-3H,4-5H2
- InChI Key: ITGUVKOCCJVZKD-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1)C1(C#N)CC(C1)=O)Cl
Computed Properties
- Exact Mass: 238.9904692g/mol
- Monoisotopic Mass: 238.9904692g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 40.9Ų
1-(3,5-dichlorophenyl)-3-oxocyclobutane-1-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1979222-0.05g |
1-(3,5-dichlorophenyl)-3-oxocyclobutane-1-carbonitrile |
2228311-39-3 | 0.05g |
$647.0 | 2023-09-16 | ||
| Enamine | EN300-1979222-0.1g |
1-(3,5-dichlorophenyl)-3-oxocyclobutane-1-carbonitrile |
2228311-39-3 | 0.1g |
$678.0 | 2023-09-16 | ||
| Enamine | EN300-1979222-0.25g |
1-(3,5-dichlorophenyl)-3-oxocyclobutane-1-carbonitrile |
2228311-39-3 | 0.25g |
$708.0 | 2023-09-16 | ||
| Enamine | EN300-1979222-0.5g |
1-(3,5-dichlorophenyl)-3-oxocyclobutane-1-carbonitrile |
2228311-39-3 | 0.5g |
$739.0 | 2023-09-16 | ||
| Enamine | EN300-1979222-1.0g |
1-(3,5-dichlorophenyl)-3-oxocyclobutane-1-carbonitrile |
2228311-39-3 | 1g |
$1029.0 | 2023-05-23 | ||
| Enamine | EN300-1979222-2.5g |
1-(3,5-dichlorophenyl)-3-oxocyclobutane-1-carbonitrile |
2228311-39-3 | 2.5g |
$1509.0 | 2023-09-16 | ||
| Enamine | EN300-1979222-5.0g |
1-(3,5-dichlorophenyl)-3-oxocyclobutane-1-carbonitrile |
2228311-39-3 | 5g |
$2981.0 | 2023-05-23 | ||
| Enamine | EN300-1979222-10.0g |
1-(3,5-dichlorophenyl)-3-oxocyclobutane-1-carbonitrile |
2228311-39-3 | 10g |
$4421.0 | 2023-05-23 | ||
| Enamine | EN300-1979222-1g |
1-(3,5-dichlorophenyl)-3-oxocyclobutane-1-carbonitrile |
2228311-39-3 | 1g |
$770.0 | 2023-09-16 | ||
| Enamine | EN300-1979222-5g |
1-(3,5-dichlorophenyl)-3-oxocyclobutane-1-carbonitrile |
2228311-39-3 | 5g |
$2235.0 | 2023-09-16 |
1-(3,5-dichlorophenyl)-3-oxocyclobutane-1-carbonitrile Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
Additional information on 1-(3,5-dichlorophenyl)-3-oxocyclobutane-1-carbonitrile
1-(3,5-dichlorophenyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2228311-39-3): An Emerging Compound in Medicinal Chemistry
1-(3,5-dichlorophenyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2228311-39-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its cyclobutane core and substituted phenyl group, exhibits a range of biological activities that make it a promising candidate for further research and development.
The chemical structure of 1-(3,5-dichlorophenyl)-3-oxocyclobutane-1-carbonitrile is composed of a cyclobutane ring with a ketone group at the 3-position and a cyano group at the 1-position. The phenyl ring is substituted with two chlorine atoms at the 3 and 5 positions, which contribute to the compound's electronic and steric properties. These structural features are crucial for its biological activity and have been the focus of several recent studies.
One of the key areas of research involving 1-(3,5-dichlorophenyl)-3-oxocyclobutane-1-carbonitrile is its potential as an anticancer agent. Studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is thought to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.
In addition to its anticancer properties, 1-(3,5-dichlorophenyl)-3-oxocyclobutane-1-carbonitrile has also been investigated for its anti-inflammatory effects. Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic profile of 1-(3,5-dichlorophenyl)-3-oxocyclobutane-1-carbonitrile has also been studied to assess its suitability for therapeutic use. Preliminary data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed after oral administration and exhibits good bioavailability. Furthermore, it has been shown to have low toxicity in animal models, which is an important consideration for drug development.
To further explore the therapeutic potential of 1-(3,5-dichlorophenyl)-3-oxocyclobutane-1-carbonitrile, several preclinical studies are currently underway. These studies aim to evaluate the compound's efficacy in various disease models and to identify any potential side effects or drug interactions. The results from these studies will provide valuable insights into the safety and effectiveness of this compound as a potential therapeutic agent.
In conclusion, 1-(3,5-dichlorophenyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2228311-39-3) represents an exciting new direction in medicinal chemistry. Its unique chemical structure and diverse biological activities make it a promising candidate for further research and development. As more data become available from ongoing studies, it is likely that this compound will continue to attract significant interest from both academic researchers and pharmaceutical companies alike.
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